![molecular formula C5H9O7P B1261615 2-Hydroxy-3,4-dioxopentyl dihydrogen phosphate](/img/structure/B1261615.png)
2-Hydroxy-3,4-dioxopentyl dihydrogen phosphate
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Overview
Description
2-hydroxy-3,4-dioxopentyl dihydrogen phosphate is a monoalkyl phosphate.
Scientific Research Applications
Stability in Biological Systems
- Trialkyl Phosphates as DNA Model Compounds : Trialkyl phosphates, including variants similar to 2-Hydroxy-3,4-dioxopentyl dihydrogen phosphate, demonstrate high stability in both neutral and strongly alkaline conditions. This stability suggests potential applications in modeling DNA-phosphotriesters and understanding DNA structure and stability (Conrad, Müller, & Eisenbrand, 1986).
Fluorescent Sensing
- Fluorescent Sensors for Dihydrogen Phosphate : Dihydrogen phosphate, closely related to this compound, plays a crucial role in various chemical and biological processes. Fluorescent sensors for detecting H2PO4− are significant for supramolecular chemistry and life sciences, indicating potential applications for similar compounds (Zhang et al., 2014).
Enzymatic Reactions
- Inactivation of Triose Phosphate Isomerase : Compounds like 1-hydroxy-3-iodo-2-propanone phosphate, structurally similar to this compound, can irreversibly inactivate enzymes such as triose phosphate isomerase. This suggests a potential role in studying enzyme mechanisms and developing enzyme inhibitors (Hartman, 1968).
Molecular Biology
- Synthesis in Riboflavin Biosynthesis : Enzymes such as 3,4-dihydroxy-2-butanone 4-phosphate synthase, involved in riboflavin biosynthesis, utilize substrates similar to this compound. Understanding these biochemical pathways can inform research in molecular biology and microbiology (Richter et al., 1992).
Hydrolysis and Reaction Mechanisms
- Hydrolysis Studies : Studies on phosphate esters closely related to this compound can provide insights into their hydrolysis mechanisms, crucial for understanding biochemical reactions and developing synthetic pathways (Tidd, 1971).
properties
Molecular Formula |
C5H9O7P |
---|---|
Molecular Weight |
212.09 g/mol |
IUPAC Name |
(2-hydroxy-3,4-dioxopentyl) dihydrogen phosphate |
InChI |
InChI=1S/C5H9O7P/c1-3(6)5(8)4(7)2-12-13(9,10)11/h4,7H,2H2,1H3,(H2,9,10,11) |
InChI Key |
DTZHMTDUIGHESZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(=O)C(COP(=O)(O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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